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Compound of Interest

Compound Name:
4-Amino-1,3,5-trimethylpyrazole

hydrochloride

Cat. No.: B581376 Get Quote

An In-Depth Technical Guide to the Molecular Weight of 4-Amino-1,3,5-trimethylpyrazole
hydrochloride

This technical guide provides a comprehensive overview of the molecular weight and related

physicochemical properties of 4-Amino-1,3,5-trimethylpyrazole hydrochloride, a compound

of interest in organic synthesis and medicinal chemistry. This document is intended for

researchers, scientists, and drug development professionals.

Physicochemical Data
4-Amino-1,3,5-trimethylpyrazole hydrochloride is a pyrazole derivative used as a building

block in the synthesis of more complex molecules, particularly in the development of

pharmaceuticals and agrochemicals. Its core pyrazole structure is a valuable scaffold in

medicinal chemistry for designing molecules with specific biological activities.

Quantitative Data Summary
The key quantitative properties of 4-Amino-1,3,5-trimethylpyrazole hydrochloride are

summarized in the table below for easy reference and comparison.
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Property Value References

Molecular Weight 161.63 g/mol

Molecular Formula C₆H₁₂ClN₃

CAS Number 1185303-62-1

Purity ≥95%

Appearance

Solid. Can appear as beige

solid, or white to cream to pale

brown crystals or powder.

Storage
Room temperature, dry

conditions.

Molecular Weight Determination
The molecular weight of a compound is a fundamental property, calculated by summing the

atomic weights of its constituent atoms. For 4-Amino-1,3,5-trimethylpyrazole hydrochloride,

with the formula C₆H₁₂ClN₃, the theoretical molecular weight is derived from the atomic masses

of carbon, hydrogen, chlorine, and nitrogen.

Theoretical Molecular Weight Calculation
The process for calculating the molecular weight based on the chemical formula is illustrated in

the diagram below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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